Cas no 1805267-33-7 (2-Amino-4-chloro-3-(trifluoromethyl)benzamide)

• Product Name: 2-Amino-4-chloro-3-(trifluoromethyl)benzamide
• CAS No: 1805267-33-7
• MF: C₈H₆ClF₃N₂O
• MW: 238.594251155853
• CID: 4960124
• Update Time: 2025-05-20

2-Amino-4-chloro-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloro-3-(trifluoromethyl)benzamide

• Inchi： 1S/C8H6ClF3N2O/c9-4-2-1-3(7(14)15)6(13)5(4)8(10,11)12/h1-2H,13H2,(H2,14,15)
• InChI Key： XSEAXSWSBQKSMR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N)=O)C(=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.2
• Topological Polar Surface Area: 69.1

Additional information on 2-Amino-4-chloro-3-(trifluoromethyl)benzamide

Introduction to 2-Amino-4-chloro-3-(trifluoromethyl)benzamide (CAS No. 1805267-33-7) and Its Emerging Applications in Chemical Biology

2-Amino-4-chloro-3-(trifluoromethyl)benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 1805267-33-7, is a heterocyclic compound featuring a benzamide core with substituents that confer unique chemical and biological properties. This molecule has garnered significant attention in the field of chemical biology due to its structural versatility and potential therapeutic applications. The presence of a chloro group at the 4-position and a trifluoromethyl group at the 3-position enhances its lipophilicity and metabolic stability, making it an attractive scaffold for drug discovery.

The benzamide moiety is a well-established pharmacophore in medicinal chemistry, often found in bioactive molecules targeting various biological pathways. The structural features of 2-amino-4-chloro-3-(trifluoromethyl)benzamide contribute to its interaction with biological targets, particularly enzymes and receptors involved in inflammatory and metabolic processes. Recent studies have highlighted its role as a key intermediate in the synthesis of novel compounds with potential anti-inflammatory, anti-cancer, and antimicrobial properties.

In the realm of drug development, the trifluoromethyl group is particularly noteworthy for its ability to modulate the pharmacokinetic profile of molecules, including improving binding affinity and reducing metabolic degradation. This feature has been leveraged in the design of next-generation therapeutics targeting challenging diseases such as cancer and neurodegenerative disorders. The chloro substituent further enhances the compound's reactivity, enabling further functionalization through cross-coupling reactions and other synthetic methodologies.

Recent advancements in computational chemistry have enabled the rapid screening of derivatives of 2-amino-4-chloro-3-(trifluoromethyl)benzamide, facilitating the identification of lead compounds with optimized biological activity. High-throughput virtual screening (HTVS) combined with molecular docking techniques has revealed promising candidates for further experimental validation. These computational approaches have accelerated the drug discovery pipeline, allowing researchers to explore complex chemical spaces more efficiently.

The compound's potential as an intermediate in synthesizing bioactive molecules has also been explored in the context of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the core structure of 2-amino-4-chloro-3-(trifluoromethyl)benzamide, researchers have generated libraries of analogs with enhanced specificity for target kinases. Preliminary data suggest that certain derivatives exhibit inhibitory effects on kinases associated with tumor growth and metastasis.

Another area of interest is the application of 2-amino-4-chloro-3-(trifluoromethyl)benzamide in antimicrobial research. The increasing prevalence of antibiotic-resistant pathogens has underscored the need for novel antimicrobial agents. The structural features of this compound make it a viable candidate for developing antibiotics targeting bacterial cell wall synthesis or other essential metabolic pathways. Combination therapies involving derivatives of this benzamide scaffold have shown promise in preclinical studies, demonstrating synergistic effects with existing antibiotics.

The synthesis of 2-amino-4-chloro-3-(trifluoromethyl)benzamide involves multi-step organic transformations, including nucleophilic aromatic substitution, halogenation reactions, and condensation processes. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for industrial-scale production. Catalytic processes, such as transition-metal-catalyzed cross-coupling reactions, have been particularly effective in constructing complex motifs around the benzamide core.

From a regulatory perspective, 2-amino-4-chloro-3-(trifluoromethyl)benzamide (CAS No. 1805267-33-7) must be handled under appropriate laboratory conditions to ensure safety and compliance with Good Manufacturing Practices (GMP). While not classified as a hazardous substance under current regulations, proper storage and handling protocols are essential to prevent degradation or unintended reactions. Researchers working with this compound should adhere to standard laboratory safety guidelines to minimize exposure risks.

The growing interest in 2-amino-4-chloro-3-(trifluoromethyl)benzamide underscores its significance as a versatile building block in medicinal chemistry. As research continues to uncover new applications for this compound, its role in developing innovative therapeutics is expected to expand further. Collaborative efforts between academia and industry are crucial for translating these findings into tangible benefits for patients worldwide.